Cas no 863500-84-9 (3-(4-methoxyphenyl)-7-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-3H-1,2,3triazolo4,5-dpyrimidine)

• Product Name: 3-(4-methoxyphenyl)-7-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-3H-1,2,3triazolo4,5-dpyrimidine
• CAS No: 863500-84-9
• MF: C₁₉H₁₄F₃N₅OS
• MW: 417.40757226944
• CID: 6267593
• PubChem ID: 18554580
• Update Time: 2025-06-25

3-(4-methoxyphenyl)-7-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-3H-1,2,3triazolo4,5-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-7-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-3H-1,2,3triazolo4,5-dpyrimidine
• F0682-1203
• 3-(4-methoxyphenyl)-7-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• 3-(4-methoxyphenyl)-7-[[3-(trifluoromethyl)phenyl]methylsulfanyl]triazolo[4,5-d]pyrimidine
• 3-(4-methoxyphenyl)-7-((3-(trifluoromethyl)benzyl)thio)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• 863500-84-9
• AKOS024596696

• Inchi： 1S/C19H14F3N5OS/c1-28-15-7-5-14(6-8-15)27-17-16(25-26-27)18(24-11-23-17)29-10-12-3-2-4-13(9-12)19(20,21)22/h2-9,11H,10H2,1H3
• InChI Key： ZQAUWIGUIVAGFW-UHFFFAOYSA-N
• SMILES： S(C1=C2C(=NC=N1)N(C1C=CC(=CC=1)OC)N=N2)CC1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 417.08711575g/mol
• Monoisotopic Mass: 417.08711575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 91Ų

Additional information on 3-(4-methoxyphenyl)-7-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-3H-1,2,3triazolo4,5-dpyrimidine

3-(4-Methoxyphenyl)-7-({3-(Trifluoromethyl)Phenylmethyl}Sulfanyl)-3H-1,2,3-Triazolo[4,5-d]Pyrimidine: A Comprehensive Overview

The compound with CAS No. 863500-84-9, commonly referred to as 3-(4-methoxyphenyl)-7-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine, has garnered significant attention in the field of organic chemistry and drug discovery. This molecule is a derivative of the pyrimidine ring system, which is a fundamental structure in many biologically active compounds. The presence of a 1,2,3-triazolo[4,5-d]pyrimidine core makes this compound particularly interesting due to its potential for modulating various biological pathways.

The structure of this compound is characterized by a 4-methoxyphenyl group attached at the 3-position of the triazolopyrimidine ring. This substituent is known to enhance the molecule's solubility and bioavailability, which are critical factors in drug design. Additionally, the sulfanyl group at the 7-position introduces a sulfur atom into the molecule, which can play a crucial role in stabilizing interactions with biological targets. The trifluoromethylphenylmethyl substituent further adds complexity to the molecule's structure by introducing electron-withdrawing groups that can influence its reactivity and selectivity.

Recent studies have highlighted the potential of 1,2,3-triazolo[4,5-d]pyrimidines as scaffolds for developing kinase inhibitors. Kinases are enzymes that play pivotal roles in cellular signaling pathways and are often targeted in cancer therapy. The unique arrangement of functional groups in this compound suggests that it may exhibit potent inhibitory activity against specific kinases. Researchers have also explored its potential as a modulator of other enzyme families, such as histone deacetylases (HDACs), which are implicated in epigenetic regulation and various diseases.

One of the most promising aspects of this compound is its ability to interact with biological targets through multiple modes of action. The sulfanyl group can act as a hydrogen bond donor or acceptor, while the trifluoromethylphenylmethyl substituent can engage in π-π interactions with aromatic regions of proteins. These properties make it a versatile candidate for rational drug design. Furthermore, computational studies have revealed that this compound has favorable pharmacokinetic profiles, including good absorption and minimal toxicity.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of microwave-assisted synthesis has been shown to significantly improve reaction yields and reduce production time. This approach not only enhances efficiency but also aligns with green chemistry principles by minimizing waste and energy consumption.

Looking ahead, ongoing research is focused on optimizing this compound's bioavailability and efficacy through structural modifications. For instance, researchers are exploring the impact of substituting the methoxy group with other electron-donating or withdrawing groups on its pharmacological properties. Additionally, efforts are being made to evaluate its safety profile in preclinical models to pave the way for clinical trials.

In conclusion, CAS No. 863500-84-9, or 3-(4-methoxyphenyl)-7-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine, represents a compelling lead compound in medicinal chemistry. Its unique structure and promising biological properties position it as a strong candidate for advancing into therapeutic applications across various disease areas.